Tobuterol

• CAS RN: 75626-99-2
• Molecular Formula: C28H31NO5
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-(4-methylbenzoyl)oxyphenyl] 4-methylbenzoate
• InChI: InChI=1S/C28H31NO5/c1-18-6-10-20(11-7-18)26(31)33-23-14-22(25(30)17-29-28(3,4)5)15-24(16-23)34-27(32)21-12-8-19(2)9-13-21/h6-16,25,29-30H,17H2,1-5H3
• InChI Key: GYJSIOWQEUTITA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC(=CC(=C2)C(CNC(C)(C)C)O)OC(=O)C3=CC=C(C=C3)C

Description

Tobuterol is a carbonyl compound.

Scientific Research Applications

Pharmacodynamics and Esophageal Function

• The Effects on Lower Esophageal Function: Tobuterol, as a β2-adrenergic agonist, shows notable effects on esophageal function. Specifically, inhaled albuterol, a similar β2-agonist, demonstrated a dose-dependent reduction in lower esophageal sphincter (LES) basal tone and contractile amplitudes in the smooth muscle esophageal body in healthy volunteers. This suggests that β2-agonists like Tobuterol may influence acid reflux likelihood in some patients under cumulative dosing (Crowell et al., 2001).

Pharmacogenetics in Asthma Treatment

• Whole-Genome Sequencing in Asthma Drug Response: Albuterol, closely related to Tobuterol, shows significant racial/ethnic differences in drug response among asthmatic children. A whole-genome sequencing study identified genetic variants associated with bronchodilator drug response (BDR), highlighting the importance of personalized medicine in asthma treatment and possibly for Tobuterol use (Mak et al., 2018).

Neuromuscular Disorders

• Use in Neuromuscular Disorders: Albuterol, a β2-adrenergic agonist like Tobuterol, has been experimentally used in combination with exercise therapy in inherited neuromuscular disorders to enhance muscle strength and volume. A case study of a boy with central core disease and mitochondrial dysfunction reported significant clinical improvements after a year of albuterol treatment, suggesting potential applications of Tobuterol in similar conditions (Schreuder et al., 2010).

Beta-2 Adrenoceptor Agonists in Multiple Sclerosis

• Potential as Add-On Therapy for Multiple Sclerosis: β2-adrenergic receptor agonists like Tobuterol may have immunomodulatory properties that could make them effective as add-on therapy for autoimmune diseases like multiple sclerosis. This is based on evidence that salbutamol, a similar drug, has shown such effects in vitro and in vivo (Makhlouf et al., 2002).

Asthma Therapy and Genetic Variations

• Influence of Genetic Variations on Asthma Therapy: The response to albuterol, similar to Tobuterol, in asthma therapy may be influenced by genetic variations in the β-2 adrenergic receptor gene. This suggests a role for personalized medicine in optimizing Tobuterol treatment in asthma, focusing on individual genetic profiles (Hikino et al., 2019).